Human Metabolite Standards
  • Imatinib
    Imatinib
    • Cat. No.:
    • B000729
    • CAS No.:
    • 152459-95-5
    • Molecular Formula:
    • C29H31N7O
    • Molecular Weight:
    • 493.6 g/mol
    Description
    Imatinib is a Kinase Inhibitor. The mechanism of action of imatinib is as a Bcr-Abl Tyrosine Kinase Inhibitor, and Cytochrome P450 3A4 Inhibitor, and Cytochrome P450 2D6 Inhibitor.
    Imatinib is specific tyrosine kinase receptor inhibitor that is used in the therapy of Philadelphia chromosome-positive chronic myelogenous leukemia (CML) and gastrointestinal stromal tumors (GIST), both of which are marked by an abnormal, constitutively expressed tyrosine kinase that causes unregulated cell growth. Imatinib therapy is associated with transient elevations in serum aminotransferase levels and rare instances of clinically apparent acute liver injury which can be severe and sometimes fatal. It can also cause reactivation of hepatitis B.
    Imatinib is an antineoplastic agent that inhibits the Bcr-Abl fusion protein tyrosine kinase, an abnormal enzyme produced by chronic myeloid leukemia cells that contain the Philadelphia chromosome. Imatinib also inhibits the receptor tyrosine kinases for platelet-derived growth factor (PDGF) and stem cell factor (SCF)/c-kit;  the SCF/c-kit receptor tyrosine kinase is activated in gastrointestinal stromal tumor (GIST). This agent inhibits proliferation and induces apoptosis in cells that overexpress these oncoproteins.
    IMATINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2001 and is indicated for chronic myelogenous leukemia and has 110 investigational indications.
    See also: Imatinib Mesylate (active moiety of)."> Imatinib is a benzamide obtained by formal condensation of the carboxy group of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid with the primary aromatic amino group of 4-methyl-N(3)-[4-(pyridin-3-yl)pyrimidin-2-...
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  • Citral
    Citral
    • Cat. No.:
    • B115418
    • CAS No.:
    • 147060-73-9
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Citral appears as a clear yellow colored liquid with a lemon-like odor. Less dense than water and insoluble in water. Toxic by ingestion. Used to make other chemicals.
    Geranial, also known as alpha-citral or ...
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  • Cyprodinil
    Cyprodinil
    • Cat. No.:
    • B131803
    • CAS No.:
    • 121552-61-2
    • Molecular Formula:
    • C14H15N3
    • Molecular Weight:
    • 225.29 g/mol
    Description
    Cyprodinil is a member of the class of aminopyrimidine that is N-phenylpyrimidin-2-amine carrying additional cyclopropyl and methyl substituents at positions 4 and 6 respectively. A broad spectrum fungicide used...
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  • Methyl salicylate
    Methyl salicylate
    • Cat. No.:
    • B148154
    • CAS No.:
    • 135952-76-0
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Methyl salicylate appears as colorless yellowish or reddish liquid with odor of wintergreen. (USCG, 1999)
    Methyl salicylate is a benzoate ester that is the methyl ester of salicylic acid. It has a role as a f...
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  • Daprodustat
    Daprodustat
    • Cat. No.:
    • B606939
    • CAS No.:
    • 960539-70-2
    • Molecular Formula:
    • C19H27N3O6
    • Molecular Weight:
    • 393.4 g/mol
    Description

    What is Daprodustat?

    Daprodustat (GSK1278863), an oral hypoxia-inducible prolyl hydroxylase inhibitor (HIF-PH), has been developed to treat anemia due to chronic kidney disease.

    Daprodustat is a...

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  • Dasabuvir
    Dasabuvir
    • Cat. No.:
    • B606944
    • CAS No.:
    • 1132935-63-7
    • Molecular Formula:
    • C26H27N3O5S
    • Molecular Weight:
    • 493.6 g/mol
    Description
    Dasabuvir is a member of the class of pyrimidone, which is (as the monohydrate of its sodium salt) in combination with ombitasvir, paritaprevir and ritonavir (under the trade name Viekira Pak) for treatment of c...
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  • Indobufen
    Indobufen
    • Cat. No.:
    • B1671881
    • CAS No.:
    • 63610-08-2
    • Molecular Formula:
    • C18H17NO3
    • Molecular Weight:
    • 295.3 g/mol
    Description
    Indobufen is a member of isoindoles.
    Indobufen has been used in trials studying the supportive care and prevention of Atrial Fibrillation.
    INDOBUFEN is a small molecule drug with a maximum clinical trial p...
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  • 3-Indolepropionic acid
    3-Indolepropionic acid
    • Cat. No.:
    • B1671888
    • CAS No.:
    • 830-96-6
    • Molecular Formula:
    • C11H11NO2
    • Molecular Weight:
    • 189.21 g/mol
    Description
    3-(1H-indol-3-yl)propanoic acid is an indol-3-yl carboxylic acid that is propionic acid substituted by a 1H-indol-3-yl group at position 3. It has a role as an auxin, a human metabolite and a plant metabolite. I...
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  • Triolein
    Triolein
    • Cat. No.:
    • B1671897
    • CAS No.:
    • 122-32-7
    • Molecular Formula:
    • C57H104O6
    • Molecular Weight:
    • 885.4 g/mol
    Description
    Triolein is a triglyceride formed by esterification of the three hydroxy groups of glycerol with oleic acid. Triolein is one of the two components of Lorenzo's oil. It has a role as a plant metabolite and a Caen...
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  • Glycitein
    Glycitein
    • Cat. No.:
    • B1671905
    • CAS No.:
    • 40957-83-3
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Glycitein is a methoxyisoflavone that is isoflavone substituted by a methoxy group at position 6 and hydroxy groups at positions 7 and 4'. It has been isolated from the mycelia of the fungus Cordyceps sinensis. ...
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